Cas no 32890-87-2 (2,4-Bis(trifluoromethyl)benzoic acid)

• Product Name: 2,4-Bis(trifluoromethyl)benzoic acid
• CAS No: 32890-87-2
• MF: C₉H₄F₆O₂
• MW: 258.117283821106
• MDL: MFCD00042496
• CID: 88988
• PubChem ID: 24863077
• Update Time: 2025-04-18

2,4-Bis(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)benzoic acid
• MFCD00042496
• AKOS005257712
• HMS1530F05
• FT-0609953
• 2,4-Bis(trifluoromethyl)benzoicacid
• A821492
• CS-W010162
• 2,4-di(Trifluoromethyl)benzoic acid
• METHYL2-([(BENZOYLAMINO)CARBOTHIOYL]AMINO)BENZENECARBOXYLATE
• CCG-251182
• 2,4-bis-trifluoromethyl-benzoic acid
• NCGC00176010-01
• STR06091
• 32890-87-2
• BRD-K27946202-001-01-2
• 2,4-bis-trifluoromethylbenzoic acid
• 2,4-bis(trifluoromethyl)benzoate;2,4-Bis(trifluoromethyl)benzoic acid
• 2,4-Bis(trifluoromethyl)benzoic acid, 99%
• Maybridge4_003283
• SY061766
• EN300-6476860
• DTXSID90954548
• J-018918
• 2 pound not4-Bis(trifluoromethyl)benzoicacid
• SCHEMBL424263
• CK2221
• BENZOIC ACID, 2,4-BIS(TRIFLUOROMETHYL)-
• DB-019861
• DTXCID801382564

• MDL： MFCD00042496
• Inchi： 1S/C9H4F6O2/c10-8(11,12)4-1-2-5(7(16)17)6(3-4)9(13,14)15/h1-3H,(H,16,17)
• InChI Key： JTOIZLCQNWWDCN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C(=O)O)(F)F
• BRN： 2057460

Computed Properties

• Exact Mass: 258.01200
• Monoisotopic Mass: 258.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: Whitish powder
• Density: 1.527
• Melting Point: 108-110°C
• Boiling Point: 219 ºC
• Flash Point: 86 ºC
• PSA: 37.30000
• LogP: 3.42240
• Solubility: Insoluble in water

2,4-Bis(trifluoromethyl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides